Cas no 31457-17-7 (1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-)

• Product Name: 1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-
• CAS No: 31457-17-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1447315
• Update Time: 2024-08-24

1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-

• Inchi： 1S/C11H12O3/c12-11(13)9-6-3-5-8-4-1-2-7-14-10(8)9/h3,5-6H,1-2,4,7H2,(H,12,13)
• InChI Key： ZOXSMUOXHZMFPL-UHFFFAOYSA-N
• SMILES： O1C2=C(C(O)=O)C=CC=C2CCCC1

Computed Properties

• Exact Mass: 192.07866

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Melting Point: 58-59 °C
• Boiling Point: 359.2±31.0 °C(Predicted)
• PSA: 46.53
• pka: 4.28±0.20(Predicted)